Cas no 864264-98-2 (2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride)

• Product Name: 2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride
• CAS No: 864264-98-2
• MF: C₇H₆Cl₂F₃N
• MW: 232.030450344086
• CID: 1091198
• PubChem ID: 66706566
• Update Time: 2025-11-02

2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride
• 2-(Chloromethyl)-3-(trifluoromethyl)pyridinehydrochloride
• SCHEMBL506720
• AKOS022176629
• AMY37701
• 2-(chloromethyl)-3-(trifluoromethyl)pyridine;hydrochloride
• EN300-181444
• 864264-98-2
• 2-(CHLOROMETHYL)-3-(TRIFLUOROMETHYL)PYRIDINE HCL
• 2-(chloromethyl)-3-(trifluoromethyl)pyridine,hydrochloride
• DB-354917

• Inchi： 1S/C7H5ClF3N.ClH/c8-4-6-5(7(9,10)11)2-1-3-12-6;/h1-3H,4H2;1H
• InChI Key： LSTLOPHZEUSOQI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=CN=1.Cl

Computed Properties

• Exact Mass: 230.9829391g/mol
• Monoisotopic Mass: 230.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride

2-(Chloromethyl)-3-(trifluoromethyl)pyridine Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride, with the CAS number 864264-98-2, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique combination of chloromethyl and trifluoromethyl functional groups, has garnered attention for its potential applications in drug discovery and synthetic chemistry. Recent studies highlight its role as a key intermediate in the development of novel therapeutic agents, particularly within the context of pyridine-based scaffolds that exhibit promising biological activities.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride serves as an efficient building block for the synthesis of fluorinated pyridine derivatives. These derivatives are increasingly being explored for their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of trifluoromethyl groups into the pyridine ring significantly modulates the electronic properties of the molecule, which is critical for optimizing ligand-receptor interactions in drug-target engagement.

Recent advancements in computational chemistry have further illuminated the structural advantages of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine hydrochloride. A 2024 study in Chemical Science employed quantum mechanical calculations to analyze the electrophilic substitution potential of this compound. The results indicated that the trifluoromethyl substituent enhances the reactivity of the pyridine ring, making it a valuable precursor for the synthesis of fluorinated heterocyclic compounds with potential applications in oncology and neurology.

Within the realm of drug discovery, 2-(Chloromethyl)-3-(tr